Cas no 1094812-49-3 (3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-ylmethyl acetate)

3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-ylmethyl acetate structure
1094812-49-3 structure
Product Name:3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-ylmethyl acetate
CAS No:1094812-49-3
MF:C22H29NO9
MW:451.466967344284
CID:6315938
PubChem ID:3735610
Update Time:2025-07-11

3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-ylmethyl acetate Chemical and Physical Properties

Names and Identifiers

    • 3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-ylmethyl acetate
    • [3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate
    • 5-acetamido-2-(acetoxymethyl)-6-(2,5-dimethylphenoxy)tetrahydro-2H-pyran-3,4-diyl diacetate
    • 1094812-49-3
    • SR-01000908801-1
    • AKOS001176408
    • F1507-0119
    • AKOS016295630
    • SR-01000908801
    • Z56177535
    • [5-acetamido-3,4-diacetyloxy-6-(2,5-dimethylphenoxy)oxan-2-yl]methyl acetate
    • Inchi: 1S/C22H29NO9/c1-11-7-8-12(2)17(9-11)31-22-19(23-13(3)24)21(30-16(6)27)20(29-15(5)26)18(32-22)10-28-14(4)25/h7-9,18-22H,10H2,1-6H3,(H,23,24)
    • InChI Key: HLGSHDLKGYMREZ-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OC1C=C(C)C=CC=1C

Computed Properties

  • Exact Mass: 451.18423150g/mol
  • Monoisotopic Mass: 451.18423150g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 697
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 127Ų

3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-ylmethyl acetate Pricemore >>

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